1-Amino-3-diethylamino-4,6-dinitrobenzene

• Molecular Formula: C10H14N4O4
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 3-N,3-N-diethyl-4,6-dinitrobenzene-1,3-diamine
• InChI: InChI=1S/C10H14N4O4/c1-3-12(4-2)9-5-7(11)8(13(15)16)6-10(9)14(17)18/h5-6H,3-4,11H2,1-2H3
• InChI Key: LHKSSCSHWFWGPO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C(=C1)N)[N+](=O)[O-])[N+](=O)[O-]

Description

1-Amino-3-diethylamino-4,6-dinitrobenzene is a useful research compound. Its molecular formula is C10H14N4O4 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dinitro-5-fluoroaniline (1.6 g, 8.0 mmol) in 20 mL of THF, a mixture of DIPEA (1.1 g, 8.8 mmol) and diethylamine (644 mg, 8.8 mmol) in 5 mL of THF was added slowly. The reaction mixture was stirred at room temperature for 1 h. Water (100 mL) was added to give the desired product as a yellow precipitate. The product was collected by filtration and washed with water (200 mL). The filtrate was concentrated to dryness in vacuo to give the desired product (1.8 g, 90% yield) as a bright yellow solid: 1H-NMR (300 MHz, CDCl3) δ 1.96 (t, 6H, J=7.2 Hz), 3.24 (q, 4H, J=7.2 Hz), 6.08 (s, 1H), 8.75 (s, 1H); 13C NMR (75 MHz, CDCl3) δ12.1, 45.7, 102.7, 123.3, 128.2, 131.6, 147.8, 149.4; ESI MS m/z 255.1 [M+H]+.